4-ethoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 4-ethoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C20H24N2O3/c1-2-25-19-9-5-17(6-10-19)20(23)21-18-7-3-16(4-8-18)15-22-11-13-24-14-12-22/h3-10H,2,11-15H2,1H3,(H,21,23)
• InChI Key: SATKWUBFXYMCIA-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3CCOCC3

Description

4-ethoxy-N-[4-(morpholin-4-ylmethyl)phenyl]benzamide is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. This compound is also known as EMB-001, and it is a member of the benzamide class of compounds.

Mechanism Of Action

The mechanism of action of EMB-001 is not fully understood, but it is believed to be related to its ability to inhibit certain enzymes and proteins in the body. Specifically, EMB-001 has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. By inhibiting HDACs, EMB-001 may be able to alter gene expression in a way that can lead to therapeutic benefits.
Biochemical and Physiological Effects:
EMB-001 has been shown to have a number of biochemical and physiological effects. For example, it has been shown to reduce inflammation by inhibiting the activity of certain cytokines and chemokines. EMB-001 has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, EMB-001 has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

One of the main advantages of using EMB-001 in lab experiments is its high purity level, which makes it easier to control for variables in experiments. EMB-001 is also relatively easy to synthesize in large quantities, which makes it an attractive option for researchers who need to use large amounts of the compound. However, one limitation of using EMB-001 in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways or processes.

Future Directions

There are several future directions for research on EMB-001. One area of interest is the potential use of EMB-001 in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the use of EMB-001 as a diagnostic tool for certain types of cancer. Additionally, further research is needed to fully understand the mechanism of action of EMB-001 and to identify potential side effects or limitations of its use in therapeutic applications.
Conclusion:
In conclusion, EMB-001 is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. Its high purity level and ease of synthesis make it an attractive option for researchers who need to use large quantities of the compound. Although its mechanism of action is not fully understood, EMB-001 has been shown to have a number of biochemical and physiological effects that make it a promising candidate for further research.

Synthesis Methods

The synthesis of EMB-001 involves the reaction of 4-(morpholin-4-ylmethyl)aniline and 4-ethoxybenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of EMB-001 as a white solid with a high purity level. The yield of this synthesis method is high, making it an attractive option for researchers who need large quantities of EMB-001 for their experiments.

Scientific Research Applications

EMB-001 has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and anti-viral properties. EMB-001 has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, EMB-001 has been studied for its potential use as a diagnostic tool for certain types of cancer.